Verofylline
Verofylline
Verofylline is a methylxanthine bronchodilator.
Brand Name:
Vulcanchem
CAS No.:
66172-75-6
VCID:
VC0546700
InChI:
InChI=1S/C12H18N4O2/c1-5-7(2)6-16-10-9(13-8(3)14-10)11(17)15(4)12(16)18/h7H,5-6H2,1-4H3,(H,13,14)
SMILES:
CCC(C)CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C
Molecular Formula:
C12H18N4O2
Molecular Weight:
250.3 g/mol
Verofylline
CAS No.: 66172-75-6
Inhibitors
VCID: VC0546700
Molecular Formula: C12H18N4O2
Molecular Weight: 250.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 66172-75-6 |
---|---|
Product Name | Verofylline |
Molecular Formula | C12H18N4O2 |
Molecular Weight | 250.3 g/mol |
IUPAC Name | 1,8-dimethyl-3-(2-methylbutyl)-7H-purine-2,6-dione |
Standard InChI | InChI=1S/C12H18N4O2/c1-5-7(2)6-16-10-9(13-8(3)14-10)11(17)15(4)12(16)18/h7H,5-6H2,1-4H3,(H,13,14) |
Standard InChIKey | MTBUJUHRXVGLEF-UHFFFAOYSA-N |
SMILES | CCC(C)CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C |
Canonical SMILES | CCC(C)CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C |
Appearance | Solid powder |
Description | Verofylline is a methylxanthine bronchodilator. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO, not in water |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | (DL)-3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione 3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione CK 0383 CK-0383 verofylline |
Reference | 1: Young RC Jr, Lucas SG, Morris EA, Pittman J, Rachal RE, Malveaux FJ, Booker WM. Verofylline, a methylxanthine bronchodilator, in asthma. Clin Pharmacol Ther. 1984 Dec;36(6):811-6. PubMed PMID: 6388955. 2: Shum L, Jusko WJ. Verofylline pharmacokinetics in dietary-induced obese rats: role of fat mass and protein binding in determining volume of distribution. Xenobiotica. 1991 Nov;21(11):1419-30. PubMed PMID: 1763516. 3: Shum L, Jusko WJ. Reversed-phase high-performance liquid chromatographic determination of verofylline in rat serum. J Chromatogr. 1986 Oct 31;382:207-13. PubMed PMID: 3782387. 4: Grassi C, Casali L, Rampulla C, Rossi A. Clinical efficacy trial: theophylline vs (dl) 3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione. Int J Clin Pharmacol Ther Toxicol. 1980 Dec;18(12):518-22. PubMed PMID: 7014478. 5: Grassi C, Casali L, Rampulla C, Rossi A. Effect of (dl) 3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione on exercise-induced bronchospasm. Int J Clin Pharmacol Ther Toxicol. 1981 Jul;19(7):297-302. PubMed PMID: 7263107. 6: Cho YW, Han HC, OH SY, Maines JE 3rd, Kuemmerle HP. A double-blind, placebo-controlled evaluation of (dl)-3,7-dihydro-1,8-dimethyl-3-(2-methylbutyl)-1H-purine-2,6-dione in exercise-induced bronchospasm. Int J Clin Pharmacol Ther Toxicol. 1981 Jun;19(6):266-72. PubMed PMID: 7030974. |
PubChem Compound | 47845 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume